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Compound of Interest

2-Amino-3-biphenyl-3-YL -
Compound Name:

propionic acid
CAS No.: 887502-03-6

Cat. No.: B3030321

Get Quote

Introduction & Molecule Profile

2-Amino-3-(biphenyl-3-yl)propionic acid (CAS: 101686-82-0), often referred to as 3-(3-
Biphenyl)-alanine, is a non-natural amino acid used as a critical chiral building block in the
synthesis of peptidomimetics, particularly Neutral Endopeptidase (NEP) inhibitors and GLP-1
analogs.

Unlike its para-substituted isomer (used in Sacubitril), the meta-substitution (3-yl) imparts
unique steric and lipophilic properties that influence receptor binding affinity. Accurate
guantification is essential for pharmacokinetic (PK) profiling and ensuring enantiomeric purity
during drug substance manufacturing.

Physicochemical Profile
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Property Value Implication for Analysis
Molecular Formula C15H1sNO2 [M+H]* =242.12 m/z
] Small molecule, suitable for
Molecular Weight 241.29 g/mol
LC-MS/MS
Moderately lipophilic; requires
LogP (Predicted) ~2.8-3.2 organic solvent for
solubilization
Zwitterionic at neutral pH;
pKa ~2.3 (COOH), ~9.1 (NH2) ] o
retain on C18 at acidic pH
o Requires chiral separation for
Chirality One stereocenter (C2)

enantiomeric excess (ee)

Sample Preparation Protocols
A. Biological Matrices (Plasmal/Serum) - Protein

Precipitation (PPT)

Recommended for high-throughput PK screening.

 Internal Standard (IS) Addition: Add 10 pL of IS working solution (e.g., D8-Phenylalanine or

4-Biphenylalanine at 1 pg/mL in 50% MeOH).

Aliquot: Transfer 50 pL of plasma into a 1.5 mL centrifuge tube.

e Precipitation: Add 200 pL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

o Agitation: Vortex vigorously for 30 seconds.

o Separation: Centrifuge at 15,000 x g for 10 minutes at 4°C.

o Transfer: Collect 150 uL of the supernatant into a clean vial/plate.

e Dilution: Dilute 1:1 with 0.1% Formic Acid in water (to match initial mobile phase conditions

and prevent peak distortion).
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B. APl/Formulation - Dilution

e Stock Preparation: Dissolve 10 mg of substance in 10 mL DMSO (Final: 1 mg/mL).

o Working Standard: Dilute stock with 50:50 Water:Acetonitrile to reach target calibration range
(e.g., 10-1000 ng/mL).

Method 1: LC-MS/MS Quantification (Bioanalysis)[2]
[3]

This method utilizes a Biphenyl stationary phase. The pi-pi interactions between the column
and the biphenyl moiety of the analyte provide superior selectivity compared to standard C18
columns, effectively separating the target from matrix phospholipids.

Chromatographic Conditions
o System: Agilent 1290 Infinity Il / SCIEX Triple Quad 6500+

e Column: Phenomenex Kinetex Biphenyl, 2.6 um, 50 x 2.1 mm

e Column Temp: 40°C

e Flow Rate: 0.5 mL/min

» Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate
» Mobile Phase B: Methanol + 0.1% Formic Acid

Gradient Program:
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Time (min) % B Event

0.0 10 Equilibration

0.5 10 Load

3.0 90 Elution

4.0 90 Wash

4.1 10 Re-equilibration
| 5.5[10 | End |

Mass Spectrometry Parameters (ESI+)

lonization: Electrospray Positive (ESI+)

Source Temp: 500°C

Curtain Gas: 30 psi

Spray Voltage: 5500 V

MRM Transitions:

Precursor Collision
Analyte Product (m/z) Type
(m/z) Energy (eV)
Quantifier
Target 242.1 196.1 20 (Loss of
COOH)
Qualifier (Loss of
Target 242.1 179.1 35
NHs + COOH)
Quialifier
Target 242.1 152.1 45

(Biphenyl ion)

| IS (Phe-D8)| 174.2 | 128.2 | 20 | Quantifier |
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Method 2: Chiral HPLC (Enantiomeric Purity)

For manufacturing quality control (QC), separating the L- (S) and D- (R) enantiomers is critical.
o Column: Daicel Chiralpak ZWIX(+) (Zwitterionic stationary phase) OR Crownpak CR-I(+)
e Dimensions: 150 x 3.0 mm, 3 um
» Mobile Phase: 50 mM Formic Acid + 25 mM Diethylamine in Methanol/Acetonitrile (90:10)
o Note: ZWIX columns require specific acid/base additives for amino acid separation.
e Detection: UV @ 254 nm (Biphenyl absorption max)
e Flow Rate: 0.4 mL/min[1]
o Temp: 25°C

o Expected Resolution: Rs > 2.5 between enantiomers.

Visual Workflows
A. LC-MS/MS Fragmentation Logic

The following diagram illustrates the fragmentation pathway used for MRM transition selection,
ensuring the method tracks the specific biphenyl structure.

Legend

I
| Blue: Parent | Green: Primary Quant | Red: Structural Conf
1

Precursor lon - 46 Da (COOH + H) [Mff_gﬂég'(,lw - 17 Da (NH3 (FilEhii 2 Cleavage Bigﬂiﬂﬂec"éfon
[M+H]+ = 242.1 p| [l [M+H - HCOOH - NH3]+ 5 e
(Intact Molecule) (Quantifier) miz =179.1 (Structural ID)

1
L

Click to download full resolution via product page

Figure 1: Proposed MS/MS fragmentation pathway for 2-Amino-3-(biphenyl-3-yl)propionic acid.
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B. Bioanalytical Workflow

Plasma Sample
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'
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:
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Dilute 1:1 with Water
(Prevents solvent shock)

LC-MS/MS Injection

(Biphenyl Column)

Click to download full resolution via product page

Figure 2: Step-by-step sample preparation workflow for plasma quantification.

Validation & Troubleshooting
Validation Criteria (FDA Bioanalytical Guidelines)
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e Linearity: R2> 0.99 (Range: 1 ng/mL — 1000 ng/mL).
e Accuracy: £15% (x20% at LLOQ).
e Precision: CV < 15%.

o Matrix Effect: Calculate Matrix Factor (MF). If MF < 0.85 or > 1.15, consider switching from
PPT to Solid Phase Extraction (SPE) using a mixed-mode cation exchange cartridge (MCX)
to remove phospholipids.

Troubleshooting Common Issues

o Peak Tailing: The free amine group can interact with silanols on the column.

o Solution: Ensure mobile phase ionic strength is sufficient (use 5-10 mM Ammonium
Formate) or increase column temperature to 50°C.

o Carryover: Biphenyl compounds can stick to injector seals.
o Solution: Use a needle wash of 50:25:25 Isopropanol:Acetonitrile:Acetone.
« Isobaric Interference: Check for para-biphenyl isomers (Sacubitril impurities).

o Solution: The Biphenyl column usually separates meta and para isomers. If co-elution
occurs, switch to a PFP (Pentafluorophenyl) column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. phenomenex.com [phenomenex.com]

o To cite this document: BenchChem. [Application Note: Quantitative Analysis of 2-Amino-3-
(biphenyl-3-yl)propionic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030321/docs#application-note-quantitative-analysis-
of-2-amino-3-biphenyl-3-yl-propionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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